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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the high-
temperature dyeing of polyester substrates using Disperse Orange 25 (C.l. 11227). This
document is intended for use in research and development settings.

Introduction

Disperse Orange 25 is a monoazo disperse dye characterized by its red-light orange hue. It is
primarily used for dyeing hydrophobic synthetic fibers, most notably polyester.[1][2] Due to the
compact and crystalline structure of polyester fibers, high temperatures (typically 130°C) are
required to swell the fibers, allowing the non-ionic, sparingly water-soluble dye molecules to
penetrate and fix within the polymer matrix.[3][4] This high-temperature exhaust dyeing method
ensures good dye uptake, and excellent fastness properties. The chemical structure of
Disperse Orange 25 is 3-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]propanenitrile.[5]

Properties of Disperse Orange 25

A summary of the key properties of Disperse Orange 25 is provided in the table below.
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Property Value References
C.l. Name Disperse Orange 25 [1]

C.I. Number 11227 [1]

CAS Registry Number 31482-56-1 [1]

Molecular Formula C17H17Ns02 [1][5]
Molecular Weight 323.35 g/mol [1][5]
Appearance Orange uniform powder [1]

Solubility Soluble in acetone and alcohol  [6]

Amax 457 nm

Melting Point 170 °C (decomposes)

High-Temperature Exhaust Dyeing Protocol

This protocol details the standard high-temperature, high-pressure exhaust dyeing method for
polyester fabric with Disperse Orange 25.

Materials and Equipment

o Polyester fabric

» Disperse Orange 25

e Dispersing agent (e.g., anionic)

o Acetic acid (or a suitable buffer system)
e Sodium hydrosulfite

e Sodium hydroxide

¢ Non-ionic detergent

o High-temperature dyeing apparatus (e.g., laboratory-scale jet dyeing machine)
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Beakers, graduated cylinders, and stirring rods

pH meter

Heating and stirring plate

Water bath

Experimental Procedure

The high-temperature dyeing process for polyester with Disperse Orange 25 involves three

main stages: pre-treatment, dyeing, and after-treatment (reduction clearing).

Before dyeing, it is crucial to remove any impurities such as oils, waxes, and sizes from the

polyester fabric that could impede dye uptake.

Prepare a scouring bath containing 5 g/L of a non-ionic detergent and 2 g/L of sodium
carbonate.[7]

Submerge the polyester fabric in the bath and heat to 60°C for 30 minutes.[7]
Rinse the fabric thoroughly with warm water, followed by a cold water rinse.
Allow the fabric to air dry or use a laboratory oven at a low temperature.

Dye Dispersion Preparation: Create a paste by mixing the required amount of Disperse
Orange 25 powder with an equal amount of a dispersing agent and a small quantity of cold
water.[7] Stir until a smooth, lump-free paste is formed, then dilute with warm water (40-
50°C).[7]

Dye Bath Setup: Fill the dyeing vessel with water (a liquor ratio of 1:10 to 1:15 is common).
[3] Add a dispersing agent and acetic acid to adjust the pH to a range of 4.5-5.5.[3][8][9]

Fabric Loading: Introduce the pre-treated polyester fabric into the dye bath at approximately
60°C.[7] Allow the machine to run for 10-15 minutes to ensure the fabric is thoroughly
wetted.[7]

Dye Addition: Add the prepared dye dispersion to the bath.
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o Temperature Increase: Raise the temperature of the dye bath from 60°C to 130°C at a
controlled rate of 1.5-2.0°C per minute.[3][7]

» Dyeing: Maintain the temperature at 130°C for 45-60 minutes to facilitate dye diffusion and
fixation.[7][8][9]

e Cooling: Cool the dye bath down to 70-80°C at a rate of approximately 2°C per minute.[7]
Drain the dye bath.

» Rinsing: Rinse the dyed fabric with hot water, followed by a cold water rinse.[7]

This step is essential to remove any unfixed dye from the fabric surface, thereby improving
wash fastness.

e Prepare a new bath at 50°C.[7]
e Add sodium hydroxide (2 g/L) and sodium hydrosulfite (2-3 g/L) to the bath.[7]
 Increase the temperature to 70-80°C and treat the fabric for 15-20 minutes.[7]

» Drain the bath and rinse the fabric thoroughly with hot water, followed by a final cold water

rinse.

e Dry the fabric.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the high-temperature
exhaust dyeing of polyester with Disperse Orange 25.
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Parameter Value/Range Unit Purpose References
Scouring Removal of

60 °C : iy [7]
Temperature impurities
Scouring Time 30 minutes [7]

] Optimal for dye
Dyeing pH 45-55 ] [31[81I9]
exhaustion

Fabric wetting

Initial Dyeing )
60 °C and chemical [7]
Temperature .
addition
_ _ Ensures level
Heating Rate 15-2.0 °C/minute ] [31[7]
dyeing
Final Dyeing Swells fibers for
130 °C _ [3][8]1[9]
Temperature dye penetration
Dyeing Time at ) Dye diffusion and
45 - 60 minutes o [71[81[9]
130°C fixation
) ] Prevents fabric
Cooling Rate ~2 °C/minute ) [7]
creasing
Reduction Removal of
Clearing 70 - 80 °C unfixed surface [7]
Temperature dye
Reduction .
) ) 15-20 minutes [7]
Clearing Time
Liquor Ratio 1:10-1:15 [3]
Visualizations

Experimental Workflow

The following diagram illustrates the complete experimental workflow for dyeing polyester with
Disperse Orange 25 using the high-temperature exhaust method.
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Caption: Workflow for High-Temperature Dyeing of Polyester.
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Logical Relationship of Dyeing Parameters

The interplay of key parameters is critical for successful high-temperature dyeing. The following
diagram illustrates these relationships.
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Caption: Key Parameter Interdependencies in Polyester Dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: High-Temperature
Dyeing of Polyester with Disperse Orange 25]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b078578#high-temperature-dyeing-with-disperse-

orange-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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